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Introduction

Cyclobutrifluram, a novel succinate dehydrogenase inhibitor (SDHI) nematicide and fungicide,
is undergoing global registration for use on a variety of crops and turf.[1] Its mode of action
involves the disruption of mitochondrial respiration in target pests.[2] Understanding the
potential impact of this active ingredient on non-target organisms is crucial for a comprehensive
environmental risk assessment and to ensure its safe and sustainable use. This technical guide
provides a detailed toxicological profile of cyclobutrifluram on a range of non-target
organisms, based on data from regulatory assessments and scientific studies.

Data Presentation: Quantitative Toxicity Data

The following tables summarize the key quantitative toxicity endpoints for cyclobutrifluram
across various non-target organisms. These values are essential for risk quotient calculations
and for comparing the relative sensitivity of different species.

Table 1: Avian Toxicity of Cyclobutrifluram
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. . Value (mg Toxicity
Test Species Endpoint . o Reference
a.i./kg bwiday) Classification

Bobwhite Quail )
Practically Non-

(Colinus Acute Oral LD50  >2000 ) [3]
L toxic
virginianus)
Mallard Duck .
Practically Non-
(Anas Acute Oral LD50  >2000 (o [3]
oxic
platyrhynchos)
Bobwhite Quail ]
) Sub-acute Practically Non-
(Colinus ) >5200 ppm ] [3]
o Dietary LC50 toxic
virginianus)
Mallard Duck )
Sub-acute Practically Non-
(Anas ) >5200 ppm ) [3]
Dietary LC50 toxic
platyrhynchos)
Bobwhite Quail Chronic
(Colinus Reproduction 1000 ppm - [3]
virginianus) NOAEC
Mallard Duck Chronic
(Anas Reproduction 1000 ppm - [3]

platyrhynchos) NOAEC

Table 2: Aquatic Toxicity of Cyclobutrifluram

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3205.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3205.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3205.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3205.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3205.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3205.htm
https://www.benchchem.com/product/b12774785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. . Value (mg Toxicity
Test Species Endpoint . o Reference
a.i.lL) Classification
Fish
Rainbow Trout
Acute LC50 (96- )
(Oncorhynchus ) 1.8 Moderately Toxic  [3]
r
mykiss)
Bluegill Sunfish
) Acute LC50 (96- )
(Lepomis ) 2.5 Moderately Toxic  [3]
r
macrochirus)
Sheepshead
Minnow Acute LC50 (96- )
) 15 Moderately Toxic  [3]
(Cyprinodon hr)
variegatus)
Fathead Minnow  Chronic NOEC
(Pimephales (Early Life- 0.18 - [3]
promelas) Stage)
Aquatic
Invertebrates
Daphnia magna Acute EC50 (48- )
1.2 Moderately Toxic  [3]
(Water Flea) hr)
Mysid Shrimp
) ) Acute LC50 (96- ) )
(Americamysis ) 0.11 Highly Toxic [3]
r
bahia)
Daphnia magna Chronic NOEC
0.056 - [3]

(Water Flea) (21-day)

Table 3: Terrestrial Invertebrate Toxicity of Cyclobutrifluram
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Test Species

Endpoint

Value

Toxicity
Classification

Reference

Honey Bee (Apis

mellifera)

Acute Contact
LD50 (48-hr)

>100 ug a.i./bee

Practically Non-

toxic

3]

Acute Oral LD50
(48-hr)

>100 pg a.i./bee

Practically Non-

toxic

3]

Chronic Oral
NOEC (10-day,
adult)

400 mg/kg diet

No adverse

effects observed

[4]

Chronic Oral
NOED (larval)

24.6 ug a.i./larva

No adverse

effects observed

[5]

Earthworm

(Eisenia fetida)

Acute LC50 (14-

>500 mg a.i./kg

[3]

day) soil
Chronic )
] 125 mg a.i./kg
Reproduction , - (3]
soil
NOEC
Soil Mites
(Hypoaspis
aculeifer)
Chronic
) 1000 mg/kg dry No effects on
Reproduction ) ] [4]
soil reproduction
NOEC

Table 4: Soil Microorganism Toxicity of Cyclobutrifluram
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. Value (mg
Process Endpoint . . Effect Reference
a.i./kg dry soil)

Nitrogen No adverse

) NOEC 4.15 [6]
Transformation effects
Carbon No adverse

_ NOEC 4.15 [6]
Transformation effects

Experimental Protocols

The ecotoxicological studies for cyclobutrifluram were conducted following internationally
recognized guidelines, primarily those established by the Organisation for Economic Co-
operation and Development (OECD). These standardized protocols ensure the reliability and
comparability of the data generated.

Avian Toxicity Testing

o Acute Oral Toxicity (OECD 223): This test determines the median lethal dose (LD50) of a
substance after a single oral dose. Birds, typically one gallinaceous species (e.g., Bobwhite
Quail) and one waterfowl species (e.g., Mallard Duck), are dosed via gavage. They are then
observed for 14 days for mortality and clinical signs of toxicity.

o Dietary Toxicity (OECD 205): This study assesses the median lethal concentration (LC50) in
the diet. Birds are fed a diet containing the test substance for five days, followed by a three-
day observation period on a normal diet.

» Reproductive Toxicity (OECD 206): This long-term study evaluates the effects of the test
substance on the reproductive success of birds. Adult birds are exposed to the treated diet
for an extended period, and endpoints such as egg production, fertility, and chick survival are
monitored.

Aquatic Toxicity Testing

o Fish Acute Toxicity (OECD 203): This test determines the concentration that is lethal to 50%
of the test fish (LC50) over a 96-hour exposure period. Commonly used species include
Rainbow Trout (cold water) and Bluegill Sunfish (warm water).
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Aquatic Invertebrate Acute Immobilisation Test (OECD 202): This study assesses the
concentration that causes 50% of the daphnids (Daphnia magna) to become immobilized
(EC50) within a 48-hour exposure period.

Fish Early-life Stage Toxicity Test (OECD 210): This is a chronic test that exposes the early
life stages of fish (eggs, larvae, and juveniles) to the test substance to determine the No-
Observed-Effect-Concentration (NOEC).

Daphnia magna Reproduction Test (OECD 211): This chronic study evaluates the impact of
the test substance on the reproductive output of Daphnia magna over a 21-day period.

Terrestrial Invertebrate Toxicity Testing

Honey Bee Acute Contact and Oral Toxicity (OECD 213 & 214): These tests determine the
acute contact and oral LD50 values for adult honey bees. For the contact test, the substance
is applied directly to the thorax of the bees. For the oral test, bees are fed a treated sucrose
solution.

Honey Bee Larval Toxicity Test (OECD 237): This study assesses the effects of the test
substance on honey bee larvae development and survival. Larvae are fed a diet containing
the test substance for several days.

Earthworm Acute Toxicity Test (OECD 207): This test determines the LC50 of a substance in
artificial soil over a 14-day period using the earthworm species Eisenia fetida.

Earthworm Reproduction Test (OECD 222): This chronic study evaluates the effects of the
test substance on the reproductive output (cocoon production and hatchling success) of
Eisenia fetida.

Soil Microorganism Testing

Soil Microorganisms: Nitrogen and Carbon Transformation Tests (OECD 216 & 217): These
studies assess the potential impact of a substance on key microbial processes in the soil.
The rates of nitrogen transformation (nitrification) and carbon transformation (glucose-
induced respiration) are measured in treated soil samples over a period of 28 days.

Mandatory Visualization
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The following diagrams illustrate the typical experimental workflows for assessing the toxicity of
a pesticide like cyclobutrifluram on key non-target organisms.
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Caption: Workflow for Avian Toxicity Assessment of Cyclobutrifluram.
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Caption: Workflow for Aquatic Toxicity Assessment of Cyclobutrifluram.
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Caption: Workflow for Terrestrial Invertebrate Toxicity Assessment.

Conclusion

Based on the available ecotoxicological data, cyclobutrifluram generally demonstrates a low
to moderate toxicity profile for many non-target organisms. It is classified as practically non-
toxic to birds and honey bees on an acute basis.[3] For aquatic organisms, it ranges from
moderately toxic to fish and daphnids to highly toxic to mysid shrimp.[3] In the soll
compartment, cyclobutrifluram shows low toxicity to earthworms and does not adversely
affect key microbial processes at expected environmental concentrations.[3][6]

A comprehensive risk assessment integrates this toxicity data with exposure estimates to
determine the potential for adverse effects under realistic field conditions. The information
presented in this guide provides the foundational toxicological data for such assessments,
enabling researchers, scientists, and drug development professionals to better understand the
environmental profile of cyclobutrifluram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

